Cas no 641-81-6 (Apocholic Acid)

• Product Name: Apocholic Acid
• CAS No: 641-81-6
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 507491
• PubChem ID: 101818
• Update Time: 2024-10-28

Apocholic Acid Chemical and Physical Properties

Names and Identifiers

• Chol-8(14)-en-24-oicacid, 3,12-dihydroxy-, (3a,5b,12a)-
• (4R)-4-[(3R,5R,9R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• APOCHOLIC ACID
• a-apocholic acid
• acide apocholique
• Apocholsaeure
• Apo-CA
• 3alpha,12alpha-Dihydroxy-5beta-chol-8(14)en-24-oic acid
• bmse000733
• Chol-8(14)-en-24-oic acid, 3,12-dihydroxy-, (3alpha,5beta,12alpha)-
• ApoCA
• Apocholicacid
• NSC31615
• DTXSID00214307
• CHEBI:79877
• Q4780126
• 3-alpha,12-alpha-Dihydroxy-5-beta-chol-8(14)-en-24-oic acid
• 4-10-00-01817 (Beilstein Handbook Reference)
• 5-beta-Chol-8(14)-en-24-oic acid, 3-alpha,12-alpha-dihydroxy-
• (4R)-4-((3R,9R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,9,10,11,12,13,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• CS-0792656
• BRN 3222755
• 3,12-Dihydroxychol-8(14)-en-24-oic acid #
• 3a,12a-Dihydroxy-5b-chol-8(14)-en-24-Oic acid
• 3alpha,12alpha-Dihydroxy-5beta-chol-8(14)-en-24-Oate
• 5beta,8(14)-Cholen-24-oic acid-3alpha,12alpha-diol
• 3a,12a-Dihydroxy-5b-chol-8(14)-en-24-Oate
• NSC18170
• 641-81-6
• NSC 31615
• 3.alpha.,12.alpha.-Dihydroxy-5.beta.-chol-8(14)-en-24-oic acid
• 5BETA-CHOL-8(14)-ENIC ACID, 3ALPHA,12ALPHA-DIHYDROXY-
• LMST04010224
• 3alpha, 12alpha-dihydroxy-5beta-chol-8(14)-en-24-oic acid
• WLN: L E5 B666TJ A1 DQ E1 FY1&2VQ OQ
• Apocholate
• Chol-8(14)-en-24-oic acid, 3,12-dihydroxy-, (3.alpha.,5.beta.,12.alpha.)-
• Chol-8(14)-en-24-oic acid,12-dihydroxy-, (3.alpha.,5.beta.,12.alpha.)-
• NSC-18170
• NSC 18170
• NSC-31615
• 5.beta.-Chol-8(14)-en-24-oic acid, 3.alpha.,12.alpha.-dihydroxy-
• 5.beta.-Chol-8(14)-en-24-oic acid,12.alpha.-dihydroxy-
• alpha-Apocholic acid
• 5beta-Chol-8(14)-en-24-oic acid, 3alpha,12alpha-dihydroxy-(8CI)
• 5.BETA.-CHOL-8(14)-ENIC ACID, 3.ALPHA.,12.ALPHA.-DIHYDROXY-
• UNII-MZW7515V5Z
• 3alpha,12alpha-Dihydroxy-5beta,8(14)-cholen-24-oic acid
• SCHEMBL9464317
• AKOS015894000
• 3alpha,12alpha-Dihydroxy-5beta-chol-8(14)-en-24-oic acid
• .alpha.-Apocholic acid
• 5beta-Chol-8(14)-en-24-oic acid, 3alpha,12alpha-dihydroxy-
• HY-W747583
• Chol-8(14)-en-24-oic acid, 3,12-dihydroxy-, (3-alpha,5-beta,12-alpha)-
• Chol-8(14)-en-24-oic acid, 3,12-dihydroxy-, (3-alpha,5-beta,12-alpha)-(9CI)
• DTXCID60136798
• MZW7515V5Z
• Apocholic Acid

• Inchi： InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-16,18,20-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,18-,20+,21+,23+,24-/m1/s1
• InChI Key： XWJTYEGVQBFZHI-IMPNNSMHSA-N
• SMILES： CC(CCC(=O)O)C1CCC2=C3CCC4CC(CCC4(C3CC(C12C)O)C)O

Computed Properties

• Exact Mass: 390.27700
• Monoisotopic Mass: 390.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.0101 (rough estimate)
• Melting Point: 175-176 °C(lit.)
• Boiling Point: 435.74°C (rough estimate)
• Flash Point: 306.8°C
• Refractive Index: 1.4460 (estimate)
• PSA: 77.76000
• LogP: 4.54210

Apocholic Acid Security Information

• WGK Germany：3
• RTECS：FZ5075000
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives